1-Butenylboronic Acid

• CAS: 852458-12-9

Core Science & Biosynthesis

The Ascendance of Alkenylboronic Acids: A Technical Guide to Their History, Synthesis, and Application

Abstract

From their nascent discovery in the mid-19th century to their current indispensable role in modern organic synthesis and medicinal chemistry, alkenylboronic acids and their derivatives have carved a significant niche in the landscape of chemical sciences. This in-depth technical guide provides a comprehensive exploration of the history, discovery, and evolution of these versatile reagents. We will delve into the fundamental principles governing their reactivity, provide a detailed overview of key synthetic methodologies with illustrative protocols, and highlight their ever-expanding applications in fields ranging from drug discovery to materials science. This guide is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of the core concepts and practical applications of alkenylboronic acid chemistry.

A Historical Perspective: From Curiosity to Cornerstone

The journey of boronic acids began in 1860 when Edward Frankland reported the first synthesis of a boronic acid, ethylboronic acid.[1][2] This seminal work laid the groundwork for the broader field of organoboron chemistry. Alkenylboronic acids, a specific subclass, are organic compounds featuring a carbon-carbon double bond directly attached to a dihydroxyboryl group [-B(OH)₂].[3][4][5]

The true potential of alkenylboronic acids remained largely untapped until the latter half of the 20th century. A pivotal moment arrived with the development of the Suzuki-Miyaura cross-coupling reaction, first reported in 1979 for the coupling of catechol alkenylboronic esters with bromoalkenes, and later in 1981 demonstrating the utility of boronic acids themselves.[6][7] This palladium-catalyzed carbon-carbon bond formation, which earned Akira Suzuki a share of the 2010 Nobel Prize in Chemistry, revolutionized the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.[6][8] The mild reaction conditions, high functional group tolerance, and the generally low toxicity of boron-containing byproducts propelled the Suzuki-Miyaura reaction, and consequently alkenylboronic acids, to the forefront of synthetic chemistry.[8]

The Heart of the Matter: Physicochemical Properties and Reactivity

The unique reactivity of alkenylboronic acids stems from the electronic nature of the boron atom. Boron, being electron-deficient, possesses a vacant p-orbital, which imparts Lewis acidity to the molecule.[1][9][10] This empty orbital can engage in π-conjugation with the adjacent C=C double bond, influencing the electron density and reactivity of the alkene.[10] This electronic feature makes the double bond susceptible to a variety of chemical transformations.

Alkenylboronic acids are generally more stable than their alkylboronic acid counterparts, which are more prone to oxidation.[9][10] However, they can be susceptible to deboronation under strongly acidic or basic conditions.[10] A common characteristic of boronic acids is their propensity to form cyclic trimers known as boroxines through the loss of water.[11][12] This equilibrium can sometimes complicate characterization and stoichiometry calculations. To circumvent this, boronic acids are often converted to their more stable and easily purified ester derivatives, such as pinacol esters.[13]

Characterization Techniques:

The structural elucidation of alkenylboronic acids and their derivatives relies heavily on a suite of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the protons on the alkenyl group and the organic backbone.

  • ¹³C NMR: Reveals the carbon framework, with the carbon attached to boron often showing a characteristic chemical shift. The β-carbon of the alkenyl group is typically deshielded due to the electron-withdrawing nature of the boronic acid moiety.[10]

  • ¹¹B NMR: A powerful tool for directly observing the boron nucleus. The chemical shift provides information about the coordination state of the boron atom (trigonal planar for the boronic acid, tetrahedral for boronate complexes).[14][15]

• Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation patterns of the compounds.[16][17]

The Synthetic Arsenal: Crafting Alkenylboronic Acids

The demand for a diverse array of alkenylboronic acids has spurred the development of numerous synthetic methodologies. The choice of method often depends on the desired stereochemistry (E or Z) and the functional group tolerance required.

Hydroboration of Alkynes: A Stereoselective Gateway

Hydroboration, a reaction pioneered by Herbert C. Brown, stands as a cornerstone for the synthesis of (E)-alkenylboronic acids.[18] This reaction involves the syn-addition of a B-H bond across a carbon-carbon triple bond, leading to the formation of a trans-alkenylborane. Subsequent oxidation or hydrolysis yields the desired alkenylboronic acid or ester. The use of catecholborane or pinacolborane is common for this transformation.[19][20][21]

Workflow for Hydroboration of an Alkyne:

Caption: General workflow for the hydroboration of a terminal alkyne.

Experimental Protocol: Synthesis of (E)-Styrylboronic Acid Pinacol Ester [16][17]

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add phenylacetylene (1.0 mmol, 1.0 equiv).

• Reagent Addition: Add pinacolborane (1.1 mmol, 1.1 equiv) to the flask.

• Catalysis (if applicable): For catalyzed reactions, add the appropriate catalyst (e.g., a rhodium complex) at this stage. Some hydroborations can also proceed under metal-free or microwave-assisted conditions.[16][17]

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, remove the volatile components under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure (E)-styrylboronic acid pinacol ester.

Miyaura Borylation: A Palladium-Catalyzed Cross-Coupling Approach

Catalytic Cycle of Miyaura Borylation:

Caption: Simplified catalytic cycle for the Miyaura borylation reaction.

Experimental Protocol: Synthesis of an Alkenylboronate Ester via Miyaura Borylation [25]

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the vinyl halide (1.0 mmol, 1.0 equiv), bis(pinacolato)diboron (1.1 mmol, 1.1 equiv), a palladium catalyst such as Pd(dppf)Cl₂ (0.03 mmol, 3 mol%), and a base like potassium acetate (1.5 mmol, 1.5 equiv) in a dry solvent such as dioxane or toluene.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for several hours until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate. Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to obtain the desired alkenylboronate ester.

Stereodivergent Syntheses: Accessing Both E and Z Isomers

While hydroboration of terminal alkynes reliably produces (E)-alkenylboronates, accessing the corresponding (Z)-isomers has historically been more challenging. Recent advances have enabled the stereodivergent synthesis of both isomers from common starting materials.

• Alkene Isomerization: Isomerization of readily available 1,1-disubstituted alkenylboronates using specific transition metal catalysts (e.g., Iridium or Ruthenium-based) can provide access to either (E)- or (Z)-trisubstituted alkenylboronate esters.[4]

• Catalytic Cross-Metathesis: Molybdenum- or tungsten-based catalysts can facilitate the Z-selective cross-metathesis of vinylboronates with other alkenes, providing a direct route to Z-alkenylboron compounds.[26]

• Stereospecific Conversion: Alkenylboronic acids can be converted to alkenyl bromides with inversion of configuration, offering an indirect route to the opposite isomer.[27]

Quantitative Data Summary for Synthetic Methods:

Method	Typical Substrates	Key Reagents	Stereoselectivity	Typical Yields
Hydroboration	Terminal Alkynes	Pinacolborane, Catecholborane	High for (E)-isomer	70-95%
Miyaura Borylation	Vinyl Halides, Vinyl Triflates	Bis(pinacolato)diboron, Pd catalyst, Base	Retentive	60-90%
Alkene Isomerization	1,1-Disubstituted Alkenylboronates	Ir or Ru catalysts	Catalyst-dependent (E or Z)	60-85%
Cross-Metathesis	Vinylboronates, Alkenes	Mo or W catalysts	High for (Z)-isomer	50-90%

Applications: The Expanding Utility of Alkenylboronic Acids

The impact of alkenylboronic acids is felt across numerous scientific disciplines, a testament to their versatility and utility.

Suzuki-Miyaura Cross-Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction remains the most prominent application of alkenylboronic acids.[6][8] It is a powerful tool for the synthesis of a vast array of organic compounds, including conjugated dienes, styrenes, and polyenes, which are common structural motifs in natural products and pharmaceuticals. The reaction's mild conditions and broad functional group compatibility make it a favored method in both academic and industrial settings.[8]

General Scheme of Suzuki-Miyaura Coupling:

Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Medicinal Chemistry: A New Frontier for Boron

The perception of boron-containing compounds has shifted from being viewed as potentially toxic to being recognized as valuable pharmacophores.[28][29] The approval of the boronic acid-containing drug bortezomib (Velcade®) for the treatment of multiple myeloma marked a turning point.[29][30] The boronic acid moiety in bortezomib acts as a potent and reversible inhibitor of the 26S proteasome.[28][31] This has spurred significant interest in the development of other boronic acid-based therapeutics.[30][32]

Alkenylboronic acids are being explored for their potential as:

• Enzyme Inhibitors: Targeting proteases, kinases, and other enzymes involved in disease pathways.

• Bioactive Scaffolds: Their unique electronic and structural properties make them attractive building blocks for the synthesis of novel drug candidates.[33]

Materials Science and Chemical Sensors

The ability of boronic acids to form reversible covalent bonds with diols has been harnessed in the development of innovative materials and sensors.[34][35][36][37]

• Glucose Sensing: Boronic acid-functionalized polymers and fluorescent probes are being developed for the continuous monitoring of glucose levels in diabetic patients. The binding of glucose, a diol, to the boronic acid moiety can trigger a detectable signal, such as a change in fluorescence or color.[34]

• Smart Materials: The reversible nature of the boronic ester linkage allows for the creation of self-healing polymers and hydrogels that respond to specific stimuli like pH or the presence of saccharides.

• Separation and Purification: Boronic acid-functionalized resins are used for the selective capture and purification of glycoproteins and other diol-containing biomolecules.[36]

Future Outlook

The field of alkenylboronic acid chemistry continues to evolve at a rapid pace. Future research is likely to focus on the development of more efficient and stereoselective synthetic methods, particularly for accessing complex and highly functionalized alkenylboronates. The exploration of new catalytic systems, including those based on earth-abundant metals, will be a key area of investigation. Furthermore, the unique properties of alkenylboronic acids will undoubtedly lead to their application in yet unforeseen areas of chemical biology, materials science, and beyond, solidifying their status as indispensable tools for the modern scientist.

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Technical Monograph: Physicochemical & Synthetic Profile of 1-Butenylboronic Acid

Executive Summary

1-Butenylboronic acid (C₄H₉BO₂) is a functionalized organoboron reagent characterized by a vinylboronate motif. It serves as a critical C4 synthons in organic synthesis, primarily utilized to introduce the trans-1-butenyl group into complex scaffolds via palladium-catalyzed cross-coupling.

This guide analyzes the molecule's dual nature: its utility as a stereodefined nucleophile and its inherent instability (protodeboronation/dehydration). The content below synthesizes physicochemical data with practical handling protocols designed to maximize experimental reproducibility.

Chemical Identity & Structural Dynamics

Unlike simple carboxylic acids, 1-butenylboronic acid does not exist as a static monomer in the solid state. It exists in a dynamic equilibrium between the free acid and its cyclic trimer (boroxine).

The Boroxine Equilibrium

Commercially supplied "boronic acids" are rarely 100% pure acid. They are mixtures of the free acid and the boroxine anhydride. This dehydration is reversible but complicates stoichiometric calculations.

Field Insight: When calculating equivalents for sensitive reactions, assume the material is a mixture. For precise stoichiometry, convert the material to the pinacol ester or titrate with mannitol (see Section 5).

Figure 1: The reversible dehydration of 1-butenylboronic acid to its boroxine form. This equilibrium is driven by entropy and water removal.

Physicochemical Profile

The following data aggregates experimental values and predictive models for the trans-isomer, which is the standard product of terminal alkyne hydroboration.

Property	Value / Description	Contextual Note
Molecular Formula	C₄H₉BO₂	Monomer form.[1]
Molecular Weight	101.94 g/mol	Adjust for boroxine content in bulk.
Physical State	White to off-white powder	Waxy texture indicates high impurity or moisture.
Stereochemistry	trans (E)	Obtained via hydroboration of 1-butyne.
Melting Point	95–100 °C (Broad)	Broad range due to boroxine formation upon heating.
pKa (Acid)	8.8 ± 0.2	Lewis acidity; forms tetrahedral boronate anion [RB(OH)₃]⁻.
LogP	~1.5	Moderately lipophilic; soluble in THF, DCM, MeOH.
Solubility (H₂O)	Low (< 10 mg/mL)	Soluble at high pH (formation of boronate).

Lewis Acidity & Ionization

Boronic acids are Lewis acids, not Brønsted acids.[2] They do not donate a proton; they accept a hydroxide ion to form a tetrahedral boronate anion.

Implication: In Suzuki couplings, the base (e.g., , ) is required to form this "ate" complex, which is the active species for transmetalation.

Reactivity & Stability

Protodeboronation (The Primary Failure Mode)

Vinyl boronic acids are susceptible to protodeboronation —the cleavage of the C-B bond to yield the corresponding alkene (1-butene) and boric acid. This side reaction competes with the desired cross-coupling.

• Mechanism: Base-catalyzed hydrolysis.

• Risk Factors: High temperature (>80°C), strong bases (NaOH), and prolonged reaction times.

• Mitigation: Use anhydrous conditions or milder bases (e.g.,

  or ) and high catalyst loading to outcompete the decomposition.

Suzuki-Miyaura Coupling (Stereoretention)

The defining feature of 1-butenylboronic acid is its ability to transfer the alkenyl group with complete retention of stereochemistry .

Figure 2: The catalytic cycle emphasizing the activation of the boronic acid by base, a prerequisite for transmetalation.

Experimental Protocols

Storage and Handling

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: 2–8 °C.

• Pre-Reaction Check: Check 1H NMR (CDCl3).

  • Acid Peak: ~4.5–5.0 ppm (broad OH singlets).

  • Anhydride:[3] Absence of OH peaks, slight shift in alkenyl protons.

  • Oxidation:[2][4] Check for butanal/butanol signals (aldehyde proton ~9.8 ppm).

Protocol: Suzuki-Miyaura Coupling (General)

This protocol is optimized to minimize protodeboronation while ensuring high conversion.

Reagents:

• Aryl Halide (1.0 equiv)

• 1-Butenylboronic acid (1.2–1.5 equiv)

• Catalyst:

  (3–5 mol%)

• Base:

  (3.0 equiv)

• Solvent: THF:Water (10:1) degassed.

Procedure:

• Charge: Add aryl halide, boronic acid, base, and Pd catalyst to a reaction vial.

• Inert: Seal and purge with Argon for 5 minutes.

• Solvent: Add degassed THF/Water mixture via syringe.

• Reaction: Heat to 60 °C (Do not exceed 80 °C to prevent deboronation). Stir for 4–12 hours.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Purification: Silica gel chromatography. Note: The product will contain a non-polar alkene; ensure separation from phosphine oxides.

Synthesis of the Reagent (Hydroboration)

If commercial stock is degraded, synthesize fresh:

• React 1-butyne with Catecholborane (neat or in THF) at 70°C.

• Hydrolyze the resulting catechol ester with water at room temperature.

• Filter the precipitated 1-butenylboronic acid.

• Recrystallize from water/methanol.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Hall, D. G. (Ed.). (2011).[3] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.

• PubChem Compound Summary. (n.d.). trans-1-Butenylboronic acid. National Center for Biotechnology Information.

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An In-Depth Technical Guide to (1E)-1-Butenylboronic Acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-1-Butenylboronic acid, a member of the versatile class of organoboron compounds, has emerged as a significant building block in modern organic synthesis. Its utility is most prominently showcased in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation.[1][2][3][4] This guide offers a comprehensive overview of (1E)-1-butenylboronic acid, detailing its physicochemical properties, synthesis, and applications, with a focus on providing practical insights for researchers in drug discovery and development. Boronic acids, characterized by a carbon-boron bond, act as Lewis acids and can form reversible covalent complexes with diols, a property that has been harnessed in various sensing and delivery systems.[4] The growing interest in boronic acid derivatives in medicinal chemistry, highlighted by the FDA-approved drug Bortezomib, underscores the importance of understanding the chemistry of specific analogues like (1E)-1-butenylboronic acid.[4][5]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in synthesis.

Property	Value	Source
CAS Number	852458-12-9	[6]
Molecular Formula	C4H9BO2	[6]
Molecular Weight	99.9241 g/mol	[6]
Synonyms	[(1E)-But-1-en-1-yl]boronic acid	[6]
InChI	InChI=1S/C4H9BO2/c1-2-3-4-5(6)7/h3-4,6-7H,2H2,1H3/b4-3+	[6]
SMILES	B(/C=C/CC)(O)O	[6]

Synthesis of (1E)-1-Butenylboronic Acid

The most direct and stereoselective method for the synthesis of (E)-alkenylboronic acids is the hydroboration of terminal alkynes.[7] This method typically proceeds via a syn-addition of a boron-hydride bond across the triple bond, leading to the desired (E)-isomer. Due to the inherent instability of many boronic acids, they are often prepared and isolated as their more stable boronate esters, such as the pinacol ester.[7] The free boronic acid can then be obtained by subsequent hydrolysis.

Synthetic Workflow: From 1-Butyne to (1E)-1-Butenylboronic Acid

The following diagram illustrates the two-step synthesis of (1E)-1-butenylboronic acid from the readily available starting material, 1-butyne.

Caption: Synthetic pathway for (1E)-1-butenylboronic acid.

Experimental Protocol: Synthesis of (1E)-1-Butenylboronic Acid Pinacol Ester

This protocol is adapted from general procedures for the hydroboration of terminal alkynes.[7][8][9]

Materials:

• 1-Butyne

• Pinacolborane (HBpin)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

• Catalyst (if required, e.g., a rhodium or iridium complex for specific selectivities, though metal-free methods exist)[7]

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: An oven-dried round-bottom flask equipped with a magnetic stir bar is charged with pinacolborane (1.0 eq.). The flask is sealed with a septum and purged with an inert gas.

• Addition of Reactants: Anhydrous solvent is added to dissolve the pinacolborane. The solution is cooled to 0 °C in an ice bath. 1-Butyne (1.1 eq., condensed or as a solution in the reaction solvent) is then added slowly to the stirred solution.

• Reaction: For metal-free hydroboration, the reaction may be stirred at room temperature or gently heated (e.g., to 65 °C) to ensure completion.[7] The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the consumption of the starting alkyne.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product, (1E)-1-butenylboronic acid pinacol ester, can be purified by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Boronic acids and their esters can be sensitive to moisture, which can lead to hydrolysis and other side reactions. Using anhydrous solvents and an inert atmosphere is crucial for obtaining high yields.

• Pinacol Ester Formation: Isolating the product as the pinacol ester enhances its stability, making it easier to handle and purify compared to the free boronic acid which can dehydrate to form boroxines.[4]

The Suzuki-Miyaura Cross-Coupling Reaction

The primary application of (1E)-1-butenylboronic acid is in the Suzuki-Miyaura cross-coupling reaction, which forges a new carbon-carbon bond between the butenyl group and an organic halide or triflate.[1][2][3] This reaction is renowned for its mild conditions, functional group tolerance, and stereospecificity, making it a powerful tool in the synthesis of complex molecules, including pharmaceuticals and natural products.[5][10]

The Catalytic Cycle

The mechanism of the Suzuki-Miyaura reaction involves a palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R-X).

• Transmetalation: The organic group from the boronic acid (R') is transferred to the palladium center, displacing the halide. This step is facilitated by a base.

• Reductive Elimination: The two organic groups (R and R') are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.[1][2]

Experimental Protocol: Suzuki-Miyaura Coupling of (1E)-1-Butenylboronic Acid with an Aryl Bromide

This protocol is a generalized procedure based on established methods for Suzuki-Miyaura couplings.[11][12]

Materials:

• (1E)-1-Butenylboronic acid (or its pinacol ester) (1.1 eq.)

• Aryl bromide (1.0 eq.)

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf)) (1-5 mol%)

• Base (e.g., K2CO3, Cs2CO3, K3PO4) (2-3 eq.)

• Solvent system (e.g., Dioxane/water, Toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: A reaction vessel is charged with the aryl bromide, (1E)-1-butenylboronic acid, and the base.

• Degassing: The solvent system is added, and the mixture is thoroughly degassed by bubbling with an inert gas for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: The palladium catalyst is added under a positive pressure of inert gas.

• Reaction: The vessel is sealed and heated (typically between 80-110 °C) with vigorous stirring until the starting material is consumed, as monitored by TLC or GC/MS.

• Work-up: The reaction is cooled to room temperature and diluted with water and an organic solvent (e.g., ethyl acetate). The layers are separated, and the aqueous layer is extracted with the organic solvent.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by flash column chromatography.

Trustworthiness of the Protocol: This self-validating system relies on the careful exclusion of oxygen and the appropriate choice of catalyst, base, and solvent, which are critical for a successful and high-yielding reaction. The progress of the reaction should always be monitored to determine the optimal reaction time and to identify any potential side reactions.

Stability, Handling, and Storage

Boronic acids are generally solids that are stable to air and moisture at room temperature. However, they can undergo protodeboronation (cleavage of the C-B bond by a proton source) under certain conditions. Short-chain alkenylboronic acids can be prone to oxidation and polymerization over time.

Recommendations for Handling and Storage:

• Storage: Store (1E)-1-butenylboronic acid in a cool, dry, and well-ventilated area, away from strong oxidizing agents. For long-term storage, refrigeration under an inert atmosphere is recommended.

• Handling: Handle in a well-ventilated fume hood. Avoid generating dust. Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Stability: As mentioned, boronate esters, such as the pinacol ester, exhibit significantly greater stability and are often preferred for storage and handling.

Conclusion

(1E)-1-Butenylboronic acid is a valuable reagent for synthetic chemists, particularly for the construction of molecules containing a butenyl moiety via the robust and versatile Suzuki-Miyaura cross-coupling reaction. A thorough understanding of its synthesis, primarily through the hydroboration of 1-butyne, and its reactivity is key to its successful application. By following carefully designed and validated protocols, researchers can effectively utilize this compound to advance their synthetic targets in drug discovery and materials science.

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• NRO Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Kelly, S. E., et al. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC.

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• Zhang, X., et al. (2021). Accurate and Reliable Quantitation of Short Chain Fatty Acids from Human Feces by Ultra High-Performance Liquid Chromatography-High Resolution Mass Spectrometry (UPLC-HRMS). PMC.
• Hadi, N. A., et al. (2020). Characterization and stability of short-chain fatty acids modified starch Pickering emulsions.
• Muscariello, L., et al. (2023). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers in Microbiology.
• Hadi, N. A., et al. (2020). Characterization and stability of short-chain fatty acids modified starch Pickering emulsions. PubMed.
• Nishino, T., et al. (n.d.). Measurement of short-chain fatty acids in human faeces using high-performance liquid chromatography: Specimen stability.

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Stability and Storage of 1-Butenylboronic Acid: A Guide to Preserving Chemical Integrity

An In-depth Technical Guide for Researchers

Abstract

1-Butenylboronic acid is a valuable reagent in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. As an alkenylboronic acid, its utility is intrinsically linked to its chemical purity and stability. However, like many organoboranes, it is susceptible to several degradation pathways that can compromise experimental outcomes. This guide provides an in-depth analysis of the factors governing the stability of 1-butenylboronic acid, outlines its primary degradation mechanisms, and establishes field-proven protocols for its optimal storage, handling, and purity assessment. This document is intended for researchers, chemists, and drug development professionals who rely on the quality of this critical building block.

Introduction: The Challenge of Boronic Acid Stability

Boronic acids are a cornerstone of modern synthetic chemistry, prized for their role in robust carbon-carbon and carbon-heteroatom bond-forming reactions, such as the Suzuki-Miyaura coupling.[1] 1-Butenylboronic acid, with its reactive alkenyl group, offers a versatile handle for introducing a four-carbon chain in molecular construction. The efficacy of these reactions, however, is highly dependent on the integrity of the boronic acid.

These molecules are not inert; the boron atom's Lewis acidity and the nature of the carbon-boron bond render them susceptible to degradation.[2] Boronic acids can undergo oxidative damage, protodeboronation, and dehydration, leading to reduced yields, impure products, and inconsistent results.[3][4][5] Understanding these instability pathways is not merely an academic exercise—it is a prerequisite for reliable and reproducible science. This guide explains the causality behind degradation and provides a framework for maintaining the stability and purity of 1-butenylboronic acid from procurement to application.

Fundamental Chemical Properties

To understand its stability, one must first appreciate the chemical nature of 1-butenylboronic acid.

Property	Value	Source
Chemical Formula	C₄H₁₁BO₂	[6]
Molecular Weight	101.94 g/mol	[6][7]
IUPAC Name	But-1-en-1-ylboronic acid	[6]
Synonyms	1-Butaneboronic acid	[8][9]
Appearance	White solid, potentially crystalline powder or flakes.	[7][10]
Key Feature	Contains a carbon-boron (C-B) bond and is a Lewis acid.	[1][2]

The presence of the vinyl C-B bond and the hydroxyl groups on the boron atom are the primary sites of reactivity and potential degradation.

Key Degradation Pathways: The Chemistry of Instability

The stability of 1-butenylboronic acid is challenged by three principal degradation mechanisms. These processes can occur during storage or under reaction conditions if not properly controlled.

Oxidative Deboronation

Oxidative deboronation is an irreversible process that cleaves the carbon-boron bond, converting the boronic acid into an alcohol (1-butanol) and boric acid.[4][11] This is often the most significant stability concern.

• Mechanism: The empty p-orbital on the boron atom is susceptible to nucleophilic attack by reactive oxygen species (ROS) like hydrogen peroxide or even atmospheric oxygen.[4][11] This is followed by the migration of the butenyl group from the boron to the oxygen atom, leading to a labile borate ester that rapidly hydrolyzes.[4] Aliphatic and alkenyl boronic acids can be more prone to oxidation than their aryl counterparts.[2]

• Consequence: Complete loss of the desired reagent, leading to reaction failure and contamination of the product mixture with boric acid and 1-butanol.

Dehydration and Boroxine Formation

Boronic acids can undergo intermolecular dehydration to form a cyclic trimer anhydride known as a boroxine.[1][5]

• Mechanism: This is a reversible equilibrium reaction where three molecules of 1-butenylboronic acid lose three molecules of water to form a stable, six-membered B-O-B ring.[5]

• Consequence: Many commercially available boronic acids exist as an equilibrium mixture of the free acid and the boroxine. While boroxines are often competent reagents in cross-coupling reactions, the presence of an undefined mixture can affect reaction stoichiometry and kinetics. The presence of moisture can shift the equilibrium back toward the monomeric acid.

Protodeboronation

Protodeboronation is the cleavage of the carbon-boron bond by a proton source, replacing the boronic acid moiety with a hydrogen atom.[12]

• Mechanism: This reaction can be facilitated by the presence of aqueous acids or bases.[2][13] For 1-butenylboronic acid, this would result in the formation of 1-butene and boric acid.

• Consequence: This pathway directly consumes the starting material, reducing the yield of the desired synthetic product. It is a significant concern when working in aqueous or protic solvents.[3]

The interplay of these three pathways dictates the shelf-life and reliability of 1-butenylboronic acid.

Caption: Primary degradation pathways for 1-butenylboronic acid.

Recommended Storage and Handling Protocols

Proper storage and handling are paramount to mitigating the degradation pathways described above. The following protocols are synthesized from safety data sheets and best practices for organoboranes.

Core Storage Conditions

The following conditions are critical for preserving the long-term stability of solid 1-butenylboronic acid.

Parameter	Recommendation	Rationale	Citations
Temperature	Refrigerate (2-8 °C)	Slows the rate of all degradation pathways, including potential polymerization of the alkenyl group.	[8][9][14]
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon)	Directly prevents oxidative deboronation by excluding atmospheric oxygen.	[8][9][14]
Moisture	Keep in a tightly sealed container in a dry environment (e.g., desiccator)	The compound is hygroscopic. Excluding moisture prevents protodeboronation and minimizes shifts in the acid/boroxine equilibrium.	[9][14][15][16]
Light	Store in an opaque container	While not the primary concern, protecting from light is a general best practice for reactive organic compounds to prevent photochemical degradation.

Handling Workflow

Adherence to a strict workflow when handling the material minimizes exposure to deleterious atmospheric conditions.

Caption: Recommended workflow for handling solid 1-butenylboronic acid.

Personal Protective Equipment (PPE)

Always handle 1-butenylboronic acid in a well-ventilated area or chemical fume hood.[17] Adhere to standard laboratory safety protocols.

• Eye Protection: Wear chemical safety goggles.[8][18]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[8][19]

• Skin Protection: Use a lab coat. Avoid skin contact.[18]

Methods for Purity and Stability Assessment

Regularly assessing the purity of 1-butenylboronic acid, especially from older stock, is crucial. Several analytical techniques can be employed.

Method	Application	Advantages & Considerations	Citations
HPLC-UV	Quantitative purity analysis and detection of non-volatile impurities.	Excellent for separating the boronic acid from its degradants. Method development is often required to achieve good peak shape.	[20][21][22]
GC-MS	Analysis of volatile impurities. Can analyze the main component after derivatization.	Powerful for identifying volatile byproducts. The boronic acid itself is non-volatile and requires derivatization (e.g., to a boronate ester) for analysis.	[16][23]
NMR (¹H, ¹³C, ¹¹B)	Structural confirmation and identification of impurities.	Provides detailed structural information. ¹¹B NMR is particularly useful for observing different boron species (acid vs. boroxine vs. borate esters).	[23]
qNMR (¹H)	Absolute purity determination.	A primary ratio method that can determine purity without a specific reference standard for the analyte, using a certified internal standard instead.	[23]

Experimental Protocol: Purity Assessment by Reverse-Phase HPLC

This protocol provides a general starting point for developing a stability-indicating HPLC method. Optimization will be necessary for specific instruments and columns.

• Sample Preparation:

  • Prepare a stock solution of 1-butenylboronic acid at approximately 1 mg/mL in an aprotic solvent like acetonitrile to minimize hydrolysis.[24]

  • Immediately before injection, dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) using the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., Waters XSelect HSS T3, or equivalent).[22]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and ramp to a high percentage (e.g., 95%) over 10-15 minutes. This will elute polar impurities first, followed by the boronic acid and less polar degradants.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm or Diode Array Detector (DAD) to check for co-eluting peaks.

• Data Analysis:

  • Integrate all peaks. Calculate the purity of 1-butenylboronic acid using the area normalization method.

  • The appearance of new peaks or a decrease in the main peak area over time in stability studies indicates degradation. Early eluting, broad peaks may correspond to boric acid, while later eluting peaks could be boroxine or other organic impurities.

Conclusion

The chemical integrity of 1-butenylboronic acid is not a given; it is the result of deliberate and informed laboratory practice. Its primary vulnerabilities—oxidative deboronation, dehydration to boroxines, and protodeboronation—are directly countered by a stringent storage protocol centered on refrigeration, inert atmosphere, and exclusion of moisture. By understanding the causality behind its instability and implementing the handling and analytical protocols outlined in this guide, researchers can ensure the reliability of this versatile reagent, leading to more consistent, reproducible, and successful scientific outcomes.

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• Boronic acid with high oxidative stability and utility in biological contexts - PNAS.
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Lewis acidity of 1-butenylboronic acid

An In-depth Technical Guide Topic: The Lewis Acidity of 1-Butenylboronic Acid Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Boronic acids are a cornerstone of modern chemical science, valued for their versatility in synthesis and their unique interactions with biological molecules. Their utility is fundamentally governed by the Lewis acidity of the boron center. This technical guide provides a deep dive into the , a member of the alkenylboronic acid subclass. While empirical data for this specific molecule is not widely published, this document serves as a foundational guide for its characterization. We will dissect the structural and electronic factors that define its reactivity, present robust, field-proven experimental and computational protocols for its quantitative assessment, and provide a comparative framework against well-understood boronic acids. This guide is structured to empower researchers to not only comprehend but also experimentally probe the nuanced Lewis acidic character of 1-butenylboronic acid.

The Nature of Boronic Acid Lewis Acidity

A boronic acid, with the general structure R-B(OH)₂, is characterized by a trivalent, sp²-hybridized boron atom. This configuration leaves the boron with an unoccupied p-orbital, rendering it electron-deficient and a classic Lewis acid—an entity capable of accepting an electron pair.[1] This inherent electrophilicity is the heart of its chemistry, from its pivotal role in the Suzuki-Miyaura cross-coupling reaction to its reversible covalent interactions with diols, which is exploited in saccharide sensing and drug delivery.[1][2]

The term "acidity" in the context of boronic acids is twofold. In a non-aqueous environment, its direct interaction with a Lewis base (e.g., an amine or phosphine) is the primary measure of its Lewis acidity. In aqueous media, the concept is intertwined with the Brønsted-Lowry definition. The boronic acid accepts a hydroxide ion from water to form a tetrahedral, sp³-hybridized anionic boronate species, releasing a proton in the process.[3][4] The equilibrium of this reaction is quantified by the acidity constant (pKa), which serves as a convenient and widely used proxy for the boronic acid's Lewis acidity in aqueous environments.[5][6]

R-B(OH)₂ + 2 H₂O ⇌ R-B(OH)₃⁻ + H₃O⁺

Caption: Competing electronic effects in 1-butenylboronic acid.

Methodologies for Quantifying Lewis Acidity

A quantitative understanding of Lewis acidity is essential for predicting reactivity and designing applications. The following protocols represent robust, validated methods for this purpose.

Aqueous pKa Determination via Spectrophotometric Titration

This method leverages the difference in the UV-Visible absorption spectra between the neutral boronic acid (sp²) and the anionic boronate (sp³). By monitoring this change as a function of pH, the pKa can be accurately determined. [5][7] Experimental Protocol:

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of 1-butenylboronic acid (e.g., 10 mM) in a suitable solvent like methanol or DMSO, ensuring complete dissolution. [5] * Prepare a set of aqueous buffer solutions covering a wide pH range (e.g., pH 2 to 12).

• Sample Preparation:

  • For each measurement, add a small, constant volume of the boronic acid stock solution to a quartz cuvette containing a specific buffer solution. The final concentration of the boronic acid should be in the micromolar range (e.g., 50-100 µM) to ensure it does not significantly alter the buffer's pH.

• Data Acquisition:

  • Record the full UV-Vis spectrum (e.g., 200-400 nm) for each buffered sample.

  • Measure the precise pH of each sample in the cuvette after spectral acquisition.

• Data Analysis:

  • Identify a wavelength where the absorbance change between the fully protonated and fully deprotonated species is maximal.

  • Plot the absorbance at this wavelength against the measured pH.

  • Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation (or a suitable logistic function) to extract the pKa, which corresponds to the pH at the inflection point of the curve. [6]

Lewis Acidity Assessment via the Gutmann-Beckett Method

For assessing intrinsic Lewis acidity in a non-aqueous, weakly coordinating solvent, the Gutmann-Beckett method is a standard technique. [8]It uses a Lewis base probe, triethylphosphine oxide (TEPO), and measures the change in its ³¹P NMR chemical shift upon coordination to the Lewis acid. [9][10] Experimental Protocol:

• Reagent Preparation:

  • Rigorously dry all glassware. Use a dry, weakly coordinating solvent such as deuterated chloroform (CDCl₃) or dichloromethane (CD₂Cl₂).

  • Prepare a stock solution of TEPO of known concentration (e.g., 0.025 M) in the chosen solvent.

  • Prepare a stock solution of 1-butenylboronic acid of known concentration (e.g., 0.05 M) in the same solvent.

• NMR Sample Preparation:

  • Prepare a reference sample containing only the TEPO stock solution.

  • Prepare the test sample by mixing the boronic acid and TEPO solutions, typically in a 1:1 or 2:1 molar ratio of acid to base, in an NMR tube under an inert atmosphere (e.g., N₂ or Ar).

• Data Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum for both the reference and test samples. Use an external standard (e.g., 85% H₃PO₄) or a sealed capillary for referencing if high precision is required.

• Data Analysis:

  • Determine the chemical shift of free TEPO (δ_free) from the reference spectrum.

  • Determine the chemical shift of the boronic acid-TEPO adduct (δ_complex) from the test spectrum.

  • The change in chemical shift (Δδ³¹P = δ_complex - δ_free) is a direct measure of the Lewis acidity. This can be reported directly or converted to an Acceptor Number (AN) using the formula: AN = 2.21 × (δ_sample − 41.0), where 41.0 ppm is the shift of TEPO in hexane. [8]

Caption: General workflow for Lewis acidity determination.

Comparative Data & Predicted Acidity

While specific experimental data for 1-butenylboronic acid is scarce in the literature, we can place its expected Lewis acidity in context by comparing it with related, well-characterized boronic acids. The pKa is used here as the metric for comparison in aqueous media.

Boronic Acid	Structure	Class	Reported Aqueous pKa	Prediction Basis
1-Butenylboronic Acid	CH₃CH₂CH=CH-B(OH)₂	Alkenyl	~8.4 - 8.8 (Predicted)	Stronger inductive withdrawal from sp² carbon compared to n-butylboronic acid; weaker effect than a fully aromatic system.
Phenylboronic Acid	C₆H₅-B(OH)₂	Aryl	8.83 [11]	Aromatic ring provides resonance stabilization and inductive withdrawal. Standard benchmark.
n-Butylboronic Acid	CH₃(CH₂)₃-B(OH)₂	Alkyl	10.04	Alkyl group is weakly electron-donating, reducing Lewis acidity compared to phenyl or alkenyl.
Vinylboronic Acid	CH₂=CH-B(OH)₂	Alkenyl	Not Widely Reported	The parent compound for the alkenyl class. Expected to be slightly more acidic than 1-butenylboronic acid due to less alkyl character.

Note: The pKa for n-butylboronic acid is inferred from trends where alkylboronic acids are weaker acids than arylboronic acids. The predicted range for 1-butenylboronic acid is an expert estimation based on electronic principles.

Conclusion & Future Directions

The is a product of the nuanced interplay between inductive withdrawal and potential π-conjugation from its vinyl substituent. Based on established electronic principles, it is predicted to be a moderately strong Lewis acid, more acidic than its alkyl counterparts but likely comparable to or slightly less acidic than simple arylboronic acids. This guide provides the essential theoretical framework and detailed, actionable protocols required for the empirical validation of this prediction. The quantitative characterization of 1-butenylboronic acid and other alkenylboronic acids is a valuable pursuit, promising to refine our understanding of structure-reactivity relationships and unlock new potential in catalysis, materials science, and chemical biology.

References

• Sporzynski, A., Adamczyk-Wozniak, A., Zarzeczanska, D., Gozdalik, J. T., Ramotowska, P., & Abramczyk, W. (2024). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. Molecules, 29(12), 2713. [Link]

• Müller, J. F. K., & Stephan, D. W. (2022). Müller versus Gutmann–Beckett for assessing the Lewis acidity of boranes. Chemical Communications, 58(74), 10343-10346. [Link]

• Wikipedia contributors. (2023). Gutmann–Beckett method. Wikipedia, The Free Encyclopedia. [Link]

• Caputo, C. B., & Stephan, D. W. (2022). Müller versus Gutmann-Beckett for Assessing the Lewis Acidity of Boranes. ChemRxiv. [Link]

• Lirias, M., et al. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Chemistry – A European Journal, 28(9), e202104044. [Link]

• Lirias, M., et al. (2021). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Lirias. [Link]

• Valenzuela, S. A., Howard, J. R., Park, H. M., Darbha, S., & Anslyn, E. V. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry, 87(22), 15006-15014. [Link]

• Taylor, C. M. (2020). Halogenated Triarylboranes: Synthesis, Properties and Applications in Catalysis. ORCA – Online Research @ Cardiff. [Link]

• Gomez, C., et al. (2021). Electrospun boronic acid-containing polymer membranes as fluorescent sensors for bacteria detection. Reactive and Functional Polymers, 164, 104921. [Link]

• Zhang, Z., et al. (2018). Recent development of boronic acid-based fluorescent sensors. RSC Advances, 8(49), 27863-27883. [Link]

• Lirias, M., et al. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Angewandte Chemie International Edition, 61(9), e202104044. [Link]

• Zhang, Z., et al. (2018). Recent development of boronic acid-based fluorescent sensors. PMC. [Link]

• Adhikari, A., & He, H. (2018). Structure−Reactivity Relationships in Boronic Acid−Diol Complexation. ACS Omega, 3(12), 18325-18334. [Link]

• Hiller, N. J., & Martins, D. L. (2024). On the Computational Determination of the pKa of Some Arylboronic Acids. Chemistry, 6(3), 66. [Link]

• Badugu, R., Lakowicz, J. R., & Geddes, C. D. (2005). Boronic acid fluorescent sensors for monosaccharide signaling based on the 6-methoxyquinolinium heterocyclic nucleus: progress toward noninvasive and continuous glucose monitoring. PMC. [Link]

• James, T. D., et al. (2000). Fluorescent sensors based on boronic acids. University of Bath's research portal. [Link]

• Lirias, M., et al. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. PMC. [Link]

• Wikipedia contributors. (2024). Boronic acid. Wikipedia, The Free Encyclopedia. [Link]

• Welch, G. C., & Stephan, D. W. (2011). Comparative Lewis acidity in fluoroarylboranes: B(o-HC6F4)3, B(p-HC6F4)3, and B(C6F5)3. Dalton Transactions, 40(35), 9096-9103. [Link]

• Lirias, M., et al. (2022). pKa values for boronic acids 1-7. ResearchGate. [Link]

• Tanaka, H., Nakamoto, M., & Yoshida, H. (2023). Various methods for evaluating Lewis acidity of organoboronic acid derivatives. ResearchGate. [Link]

• U.S. Pharmacopeia. (2007). Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks. [Link]

• Lirias, M., et al. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Radboud Repository. [Link]

• Sporzynski, A., et al. (2024). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. MDPI. [Link]

• Gilbert, T. M. (2013). Computational studies of lewis acidity and basicity in frustrated lewis pairs. Top Curr Chem, 332, 267-89. [Link]

• Hunt Research Group. Part 2: Boron Based Acids. Imperial College London. [Link]

• National Center for Biotechnology Information. (n.d.). Vinylboronic acid. PubChem Compound Database. [Link]

• Cox, P. A., et al. (2016). Protodeboronation of heteroaromatic, vinyl and cyclopropyl boronic acids: pH-rate profiles, auto-catalysis and disproportionation. University of Edinburgh Research Explorer. [Link]

• Andrew McKinley. (2014, January 2). Chemistry Vignettes: Lewis Acidity of Boron Halides. YouTube. [Link]

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• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Minimizing Homocoupling of 1-Butenylboronic Acid in Suzuki Reactions

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving 1-butenylboronic acid, with a specific focus on minimizing the formation of the undesired homocoupling product, 1,3,5-octatriene.

I. Understanding the Challenge: The Homocoupling Side Reaction

The Suzuki-Miyaura coupling is a powerful and versatile method for forming carbon-carbon bonds.[1][2] However, like any chemical transformation, it is not without its potential side reactions. One of the most common and often frustrating of these is the homocoupling of the boronic acid reagent. In the context of your work with 1-butenylboronic acid, this leads to the formation of a dimeric impurity that can complicate purification and reduce the yield of your desired cross-coupled product.

Q1: What is boronic acid homocoupling and why does it occur in my Suzuki reaction?

A1: Boronic acid homocoupling is a side reaction where two molecules of the boronic acid couple with each other to form a symmetrical dimer. In the case of 1-butenylboronic acid, this results in the formation of 1,3,5-octatriene. This process is also catalyzed by palladium and can compete with the desired cross-coupling pathway.[3][4]

The generally accepted mechanism for Suzuki coupling involves a catalytic cycle with Pd(0) and Pd(II) intermediates.[1][3] Homocoupling is often promoted by the presence of Pd(II) species in the reaction mixture.[3][4] This can occur if the initial Pd(II) precatalyst is not efficiently reduced to the active Pd(0) species, or if the Pd(0) catalyst is re-oxidized during the reaction, often by residual oxygen.[3][5]

The mechanism of homocoupling can proceed through several pathways. One common pathway involves the reaction of the Pd(II) species with two molecules of the boronic acid.[3][4] Another proposed mechanism, particularly in the absence of oxygen, involves a protonolysis/second transmetalation event.[6][7]

II. Troubleshooting Guide: Strategies to Minimize Homocoupling

This section provides a detailed, question-and-answer-style guide to directly address the experimental challenges you may be facing.

Q2: I'm observing a significant amount of the 1,3,5-octatriene byproduct. How can I adjust my reaction conditions to suppress this?

A2: Observing significant homocoupling suggests that the conditions are favoring this undesired pathway. Here are several parameters you can adjust to shift the equilibrium towards the desired cross-coupling product.

1. Rigorous Exclusion of Oxygen:

Oxygen is a primary culprit in promoting homocoupling as it can oxidize the active Pd(0) catalyst to Pd(II).[3][5]

• Troubleshooting Strategy:

  • Degassing: Thoroughly degas all solvents and the reaction vessel. Common methods include sparging with an inert gas (argon or nitrogen) for an extended period or using several freeze-pump-thaw cycles.[8]

  • Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the entire course of the reaction.[5]

2. Catalyst and Ligand Selection:

The choice of catalyst and ligand plays a critical role in controlling the relative rates of cross-coupling and homocoupling.

• Troubleshooting Strategy:

  • Use a Pd(0) Precatalyst: Instead of Pd(II) sources like Pd(OAc)₂, which require an in-situ reduction step that can consume the boronic acid and lead to homocoupling, consider using a well-defined Pd(0) precatalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃.[8]

  • Employ Bulky, Electron-Rich Ligands: Ligands such as biaryl phosphines (e.g., SPhos, XPhos) can promote the desired reductive elimination step to form the cross-coupled product and sterically hinder the formation of the homocoupled dimer. N-heterocyclic carbene (NHC) ligands are also effective alternatives to phosphines.[1]

3. The Role of the Base:

The base is essential for activating the boronic acid for transmetalation.[1][9] However, its choice and stoichiometry can influence the extent of side reactions.

• Troubleshooting Strategy:

  • Base Strength and Type: The choice of base can affect the reaction's selectivity.[10] While strong bases are often used, weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) can sometimes be sufficient and may reduce the incidence of side reactions.[8] For base-sensitive substrates, powdered potassium fluoride (KF) can be an effective alternative.[9]

  • Stoichiometry: The amount of base used can impact the reaction's outcome. It's worth investigating whether a different stoichiometry of the base affects the ratio of cross-coupling to homocoupling.[10]

4. Solvent Effects:

The solvent can influence the solubility of reagents and intermediates, as well as the overall reaction rate and selectivity.[11][12][13]

• Troubleshooting Strategy:

  • Solvent Choice: While common solvents for Suzuki reactions include toluene, dioxane, and THF, the optimal solvent is often substrate-dependent.[14][15] The use of protic co-solvents like water or isopropanol can sometimes be beneficial.[16][17]

  • Solvent Purity: Ensure that the solvents used are of high purity and free from contaminants that could poison the catalyst.[11][18]

5. Temperature and Concentration:

Reaction kinetics can be manipulated by adjusting the temperature and concentration of the reactants.

• Troubleshooting Strategy:

  • Lowering the Temperature: Homocoupling can sometimes be disfavored at lower temperatures.[19]

  • Slower Addition of Boronic Acid: Adding the 1-butenylboronic acid solution slowly to the reaction mixture can help to maintain a low instantaneous concentration, which may reduce the rate of the bimolecular homocoupling reaction.[19]

III. Experimental Protocols & Data

General Protocol for Minimizing Homocoupling of 1-Butenylboronic Acid

This protocol provides a starting point for optimizing your Suzuki reaction.

Reaction Setup:

• To a dry Schlenk flask, add the aryl halide (1.0 mmol), the palladium precatalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%), and the phosphine ligand (if required).

• Seal the flask and thoroughly purge with an inert gas (argon or nitrogen) for 15-30 minutes.

• Add the degassed solvent (e.g., THF or toluene, 10 mL) via syringe.

• In a separate flask, dissolve the 1-butenylboronic acid (1.2 mmol) and the base (e.g., K₂CO₃, 2.0 mmol) in a minimal amount of degassed solvent.

• Slowly add the boronic acid/base solution to the reaction mixture via a syringe pump over a period of 1-2 hours.

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C).

• Monitor the reaction progress by TLC or GC/LC-MS.

Work-up and Purification:

• After the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary Table: Recommended Starting Conditions

Parameter	Recommended Condition	Rationale
Catalyst	Pd(0) precatalyst (e.g., Pd(PPh₃)₄)	Avoids in-situ reduction step that can promote homocoupling.[8]
Ligand	Bulky, electron-rich phosphine (e.g., SPhos)	Promotes reductive elimination and sterically hinders homocoupling.
Base	K₂CO₃ or K₃PO₄	Milder bases can reduce side reactions.[8]
Solvent	Degassed THF or Toluene	Common and effective solvents for Suzuki couplings.[14]
Atmosphere	Inert (Argon or Nitrogen)	Rigorous exclusion of oxygen is crucial to prevent catalyst oxidation.[5]
Addition	Slow addition of boronic acid	Maintains low instantaneous concentration to disfavor homocoupling.[19]

IV. Visualizing the Reaction Pathways

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: The Competing Homocoupling Pathway

Caption: A simplified representation of the boronic acid homocoupling side reaction.

V. Frequently Asked Questions (FAQs)

Q3: Can the order of addition of reagents make a difference?

A3: Yes, the order of addition can be critical. One strategy to minimize homocoupling is to pre-heat the mixture of the palladium catalyst, base, and aryl halide before the slow addition of the boronic acid.[5] This can help to ensure that the oxidative addition of the aryl halide to the Pd(0) catalyst occurs efficiently, making it more readily available for the desired cross-coupling reaction once the boronic acid is introduced.

Q4: I've tried everything and still see some homocoupling. Are there any other additives I can use?

A4: In some cases, the addition of a mild reducing agent, such as potassium formate, has been shown to suppress homocoupling.[20] This is thought to work by minimizing the concentration of free Pd(II) in the reaction mixture. However, the use of such additives should be carefully optimized to avoid undesired reduction of your starting materials or product.

Q5: Is it possible that my 1-butenylboronic acid is degrading?

A5: Boronic acids, particularly alkenylboronic acids, can be prone to decomposition over time or under certain conditions.[21] It is advisable to use fresh or properly stored 1-butenylboronic acid. You might also consider using a more stable derivative, such as a boronate ester (e.g., a pinacol ester) or a potassium alkenyltrifluoroborate, which can be more robust and may lead to cleaner reactions.[3][16][22]

Q6: Could the homocoupling be happening before I even start the reaction?

A6: While less common, it is possible for some boronic acids to undergo homocoupling under aerobic conditions at room temperature without any additives.[5] Ensuring that your starting materials are stored under an inert atmosphere and are of high purity is always good practice.

VI. References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Suzuki reaction. [Link]

• ResearchGate. How to prevent metal catalysed homocoupling reaction of boronic acids? [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF. [Link]

• Chemical Society Reviews (RSC Publishing). Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• ACS Publications. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ArODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• Wiley Online Library. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• PMC. Copper-Catalyzed Homocoupling of Boronic Acids: A Focus on B-to-Cu and Cu-to-Cu Transmetalations. [Link]

• MDPI. Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. [Link]

• PMC. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• HEIA-FR. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Beilstein Journals. Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. [Link]

• Chemistry Stack Exchange. How to avoid side reactions when making boronic esters (Homocoupling, Hydrogen specie)? [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• ScholarWorks @ UTRGV. Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. [Link]

• ACS Publications. Stereoselective Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates with Alkenyl Bromides. [Link]

• Andrew G. Myers Research Group. The Suzuki Reaction. [Link]

• -ORCA - Cardiff University. Influence of Surface Functionalities on Au/C Catalysts for Oxidative Homocoupling of Phenylboronic Acid. [Link]

• PMC - NIH. Organoborane coupling reactions (Suzuki coupling). [Link]

• ACS Publications. Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. [Link]

• SpringerLink. Influence of the Support during Homocoupling of Phenylboronic Acid Catalyzed by Supported Gold and Palladium. [Link]

• PMC. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• ResearchGate. Homocoupling of Arylboronic Acids with a Catalyst System Consisting of a Palladium(II) N-Heterocyclic Carbene Complex and p Benzoquinone | Request PDF. [Link]

• CORE. Homocoupling of Phenylboronic Acid using Atomically Dispersed Gold on Carbon Catalysts. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 14. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 15. BJOC - Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents [beilstein-journals.org]
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• 17. pubs.acs.org [pubs.acs.org]
• 18. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions - HEIA-FR [heia-fr.ch]
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• 20. pubs.acs.org [pubs.acs.org]
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• 22. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Purification of Crude 1-Butenylboronic Acid

Welcome to the technical support center for the purification of crude 1-butenylboronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this versatile reagent. Our goal is to equip you with the scientific understanding and practical protocols necessary to achieve high purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-butenylboronic acid?

A1: Crude 1-butenylboronic acid samples typically contain a variety of impurities stemming from the synthetic route and the inherent stability of the compound. The most common impurities include:

• Protodeborylation Byproducts: The carbon-boron bond can be cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of 1-butene.[1] This is a common issue with boronic acids, particularly under harsh pH or high-temperature conditions.[2][3]

• Boric Acid: Hydrolysis of the boronic acid or its esters during workup or storage leads to the formation of boric acid.[2]

• Oxidation Products: Boronic acids are susceptible to oxidation, which can lead to the formation of butanol and other oxidized species.[4][5][6]

• Boroxines (Anhydrides): Like many boronic acids, 1-butenylboronic acid can dehydrate to form cyclic trimers known as boroxines.[7] This can complicate analysis and purification.

• Unreacted Starting Materials and Reagents: Depending on the synthetic method, residual starting materials from the coupling reaction may be present.[2]

• Solvents: Residual solvents from the reaction or workup are common impurities.[7]

Q2: My 1-butenylboronic acid appears to be degrading during purification. What could be the cause?

A2: Degradation during purification is a frequent challenge and is often due to the inherent instability of boronic acids. Key factors include:

• Hydrolysis (Protodeborylation): Exposure to excessive water, especially at elevated temperatures or non-neutral pH, can lead to the cleavage of the C-B bond.[1]

• Oxidation: Boronic acids are sensitive to air and oxidizing agents.[4][6] Purging solvents with an inert gas and using antioxidants can mitigate this.

• Thermal Stress: High temperatures, such as during solvent evaporation, can accelerate decomposition.[3] It is advisable to remove solvents under reduced pressure at low temperatures.

• Interaction with Silica Gel: Standard silica gel chromatography can be problematic as the acidic nature of the silica can promote degradation or cause the boronic acid to irreversibly bind to the stationary phase.[3][8]

Q3: Is it necessary to convert my 1-butenylboronic acid to a boronate ester for purification?

A3: While not always necessary, converting the boronic acid to a more stable and less polar boronate ester, such as a pinacol ester, can significantly simplify purification.[2] Boronate esters are generally more amenable to standard silica gel chromatography and are less prone to dehydration to form boroxines.[9][10] The boronic acid can be readily regenerated by hydrolysis after purification.[11][12]

Troubleshooting Purification by Recrystallization

Recrystallization is a powerful and scalable purification technique for solid compounds.[13] However, its success is highly dependent on the choice of solvent and the impurity profile.

Q4: I'm struggling to find a suitable solvent for the recrystallization of 1-butenylboronic acid. What should I look for?

A4: The ideal recrystallization solvent is one in which 1-butenylboronic acid is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[14][15] For alkylboronic acids like 1-butenylboronic acid, a common and effective solvent is hot water.[16]

Troubleshooting Solvent Selection:

Issue	Probable Cause	Recommended Solution
Product oils out upon cooling	The boiling point of the solvent is higher than the melting point of the boronic acid. The product is not pure enough.	Use a lower-boiling point solvent or a two-solvent system. Consider a preliminary purification step like an acid-base extraction.
No crystals form upon cooling	The solution is not saturated (too much solvent was used). The solution is supersaturated.	Boil off some of the solvent to concentrate the solution.[14] Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[15]
Low recovery of pure product	The boronic acid has significant solubility in the cold solvent. The product co-precipitates with impurities.	Cool the solution in an ice bath to minimize solubility.[15] Ensure slow cooling to allow for selective crystallization.[15] Consider a pre-purification step to remove major impurities.

Experimental Protocol: Recrystallization from Hot Water

• Place the crude 1-butenylboronic acid in an Erlenmeyer flask.

• Add a minimal amount of hot deionized water and heat the mixture with stirring until the solid dissolves completely.

• If insoluble impurities are present, perform a hot gravity filtration.

• Allow the clear solution to cool slowly to room temperature.

• Once crystal formation begins, the flask can be placed in an ice bath to maximize crystal precipitation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold water.

• Dry the purified crystals under vacuum.

Troubleshooting Purification by Acid-Base Extraction

This technique leverages the acidic nature of the boronic acid to separate it from non-acidic impurities.[17]

Q5: My yield is very low after performing an acid-base extraction. Where might my product be going?

A5: Low yields in acid-base extractions of boronic acids can be attributed to several factors:

• Incomplete Extraction into the Aqueous Base: The boronic acid may not have been fully deprotonated and transferred to the aqueous layer. Ensure the pH of the aqueous layer is sufficiently basic (pH > 10).

• Emulsion Formation: Emulsions can form at the interface of the organic and aqueous layers, trapping the product.

• Incomplete Precipitation upon Acidification: The boronic acid may have some solubility in the acidic aqueous solution.

• Degradation: Prolonged exposure to strong base or acid can cause decomposition.

Troubleshooting Acid-Base Extraction:

Issue	Probable Cause	Recommended Solution
Low yield	Incomplete extraction or precipitation.	Use a higher concentration of base (e.g., 2M NaOH).[18] After acidification, cool the aqueous layer in an ice bath to minimize solubility. Extract the acidified aqueous layer with a suitable organic solvent like ethyl acetate to recover any dissolved product.[17]
Emulsion formation	High concentration of impurities or vigorous shaking.	Add a small amount of brine to the separatory funnel to break the emulsion. Use gentle inversions instead of vigorous shaking.
Product purity is still low	Acidic or basic impurities are co-extracting with the product.	If acidic impurities are present, this method may not be effective.[2] Consider an alternative purification technique like chromatography or derivatization.

Workflow for Acid-Base Extraction

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• 18. researchgate.net [researchgate.net]

Technical Support Center: Navigating Steric Hindrance in 1-Butenylboronic Acid Reactions

From the desk of the Senior Application Scientist

Welcome to the technical support center dedicated to addressing the challenges associated with 1-butenylboronic acid reactions, particularly when steric hindrance is a key factor. As researchers and drug development professionals, we understand that coupling sterically congested molecules is a common yet significant hurdle. This guide is structured to provide not just solutions, but a deeper understanding of the underlying chemical principles, empowering you to troubleshoot and optimize your reactions effectively.

Steric hindrance, the phenomenon where the size and shape of molecules impede a chemical reaction, is a critical factor in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1][2] When either the 1-butenylboronic acid or its coupling partner features bulky substituents, particularly near the reaction center, it can dramatically slow or even prevent the desired bond formation.[1] This guide offers field-proven insights and detailed protocols to navigate these complex scenarios.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during experiments in a direct question-and-answer format.

Q1: My Suzuki-Miyaura coupling with 1-butenylboronic acid and a sterically hindered aryl halide shows low yield or fails completely. What are the primary causes and how can I resolve this?

A1: This is a classic challenge where multiple steps in the catalytic cycle may be inhibited. Low conversion typically points to issues with the catalyst system's ability to overcome the steric barriers of the substrates.

Probable Causes & Recommended Solutions:

• Inefficient Catalyst/Ligand System: The choice of ligand is paramount. Standard ligands may not create a sufficiently reactive and sterically accessible palladium center.

  • Solution: Employ bulky, electron-rich monophosphine ligands, often referred to as Buchwald-type ligands (e.g., SPhos, XPhos).[3] These ligands promote the crucial oxidative addition and reductive elimination steps, the latter of which is often inhibited by steric repulsion between ortho substituents on the coupling partners.[3][4] N-Heterocyclic Carbene (NHC) ligands with "flexible steric bulk" are also exceptionally effective, as they can adapt their conformation to accommodate hindered substrates, sometimes enabling reactions at room temperature.[5]

• Suboptimal Base Selection: The base is not merely a spectator; it is essential for activating the boronic acid to facilitate the transmetalation step.[6] An inappropriate base can lead to a complete stall.

  • Solution: Screen a panel of bases. While common bases like K₂CO₃ are effective in many cases, sterically demanding couplings often require stronger or more specialized bases.[6] Potassium phosphate (K₃PO₄) is a frequently successful choice for hindered couplings. Cesium carbonate (Cs₂CO₃) or cesium fluoride (CsF) can also be highly effective, often providing superior results in challenging cases.

• Inadequate Reaction Temperature: Thermal energy is often required to overcome the activation barriers associated with sterically hindered substrates.

  • Solution: If the reaction is sluggish at a standard temperature (e.g., 80 °C), cautiously increase the heat to 100-110 °C.[6] For thermally sensitive substrates, consider microwave-assisted synthesis, which can dramatically shorten reaction times and often improve yields by minimizing byproduct formation.[7]

Parameter	Standard Conditions	Recommended for Steric Hindrance	Rationale
Ligand	PPh₃, dppf	Buchwald-type (SPhos, XPhos), NHC ligands (IPr)	Bulky, electron-donating ligands accelerate oxidative addition and reductive elimination.[3][4][5]
Base	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃, CsF	Stronger, more oxophilic bases can more effectively activate the boronic acid for transmetalation.[6][8]
Temperature	60-80 °C	90-120 °C or Microwave	Provides the necessary energy to overcome the higher activation barrier caused by steric repulsion.[6][7]

Q2: I'm observing significant protodeboronation of my 1-butenylboronic acid, leading to the formation of 1-butene and loss of my starting material. How can I prevent this?

A2: Protodeboronation, the cleavage of the carbon-boron bond by a proton source, is a persistent side reaction, especially with alkenylboronic acids.[6] This process consumes your nucleophile and reduces the overall yield.

Probable Causes & Recommended Solutions:

• Presence of Water: Many Suzuki protocols use aqueous base solutions. While water can be beneficial, an excess, especially with certain bases, can accelerate protodeboronation.

  • Solution: Use anhydrous solvents (e.g., dry toluene, dioxane, or THF) and a non-hydroxide base like K₃PO₄. If using K₃PO₄ under anhydrous conditions, adding a few equivalents of water can sometimes be beneficial, but this should be carefully optimized.[9] Grinding the K₃PO₄ into a fine powder can also improve reproducibility.[9]

• Inherent Instability of the Boronic Acid: Free boronic acids are susceptible to this side reaction.[10]

  • Solution: Convert the 1-butenylboronic acid to a more stable boronic ester derivative, such as a pinacol (Bpin) boronate.[3] These esters are significantly more resistant to protodeboronation and hydrolysis.[10] They act as a slow-release source of the active boronic acid under the reaction conditions, keeping its ambient concentration low and minimizing side reactions.[6]

Q3: My reaction is plagued by the homocoupling of 1-butenylboronic acid, forming 1,3,5-octatriene. What causes this and what are the best mitigation strategies?

A3: Homocoupling is a common byproduct that dimerizes your boronic acid, consuming it non-productively and complicating purification.[6]

Probable Causes & Recommended Solutions:

• Presence of Oxygen: The most frequent cause is dissolved oxygen in the reaction mixture, which facilitates the palladium-catalyzed oxidative coupling of two boronic acid molecules.[6]

  • Solution: Implement a rigorous degassing procedure. Sparge your solvent and the sealed reaction mixture with an inert gas (argon or nitrogen) for 20-30 minutes. For maximum oxygen removal, perform several freeze-pump-thaw cycles.[6]

• Use of a Pd(II) Precatalyst: Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) must be reduced in situ to the active Pd(0) catalyst. This reduction can be mediated by the boronic acid or phosphine ligand, a process that can initiate homocoupling.[6][11]

  • Solution: Start with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃. This eliminates the problematic in-situ reduction step and often leads to cleaner reactions with less homocoupling.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is steric hindrance, and how does it specifically impact the key steps of a Suzuki-Miyaura reaction involving 1-butenylboronic acid?

A1: Steric hindrance is a non-bonding interaction that influences the shape and reactivity of ions and molecules.[1] It arises when bulky functional groups on one or more reactants prevent the optimal geometric alignment required for a reaction to occur.[12] In the context of a Suzuki-Miyaura coupling, it can negatively affect every major step of the catalytic cycle.

• Oxidative Addition: A bulky aryl halide (e.g., with ortho-substituents) can hinder the approach of the Pd(0) catalyst, slowing this initial step.[4]

• Transmetalation: The transfer of the 1-butenyl group from boron to palladium can be impeded if either the palladium complex or the boronic acid is sterically congested.[4] The base activates the boronic acid, but this complex must still be able to approach the palladium center.

• Reductive Elimination: This final, product-forming step is often the most sensitive to steric effects. If the aryl and 1-butenyl groups on the palladium center are too bulky, they will sterically clash, creating a high-energy transition state and significantly slowing down or preventing the formation of the C-C bond and regeneration of the catalyst.[3]

Q2: How do I choose the right palladium catalyst and ligand for a sterically demanding coupling with 1-butenylboronic acid?

A2: The selection process should be guided by balancing steric bulk and electronic properties. The goal is a ligand that is bulky enough to promote monoligation and reductive elimination but not so bulky that it blocks substrate coordination.

• Buchwald-type Ligands: These biaryl monophosphine ligands are the gold standard for many challenging couplings.[13] They possess a combination of steric bulk and electron-donating character that stabilizes the Pd(0) state and accelerates the key steps of the catalytic cycle.[3][4]

• N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors that form very stable bonds with palladium. Their "flexible bulk" allows them to be highly effective for coupling sterically hindered aryl chlorides, often at lower temperatures than phosphine-based systems.[5]

• Arsa-Buchwald Ligands: These arsenic-containing analogs of Buchwald ligands can be particularly effective for hindered substrates. The longer palladium-arsenic bond, compared to a palladium-phosphine bond, may help facilitate the transmetalation step by reducing steric congestion around the metal center.[13]

Q3: What is the role of the base in overcoming steric hindrance, and which bases are most effective?

A3: The base plays a crucial role by coordinating to the boron atom, forming a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻). This anionic species is much more effective at transferring its organic group to the palladium center during transmetalation. In sterically hindered reactions, a more reactive "ate" complex can help overcome the geometric constraints.

• Potassium Phosphate (K₃PO₄): Often the base of choice for difficult couplings. It is effective in a range of solvents, including anhydrous toluene and THF.

• Cesium Carbonate (Cs₂CO₃): A strong and highly soluble base that can be very effective when others fail. Its high solubility can increase the concentration of the active boronate species in solution.

• Fluoride Sources (e.g., CsF, KF): Fluoride ions form a highly nucleophilic tetrafluoroborate species that can be very efficient in transmetalation, especially with boronic esters.

Q4: When should I consider using a boronic ester (e.g., pinacol ester) instead of the free boronic acid?

A4: You should strongly consider using a boronic ester, such as the 1-butenylboronic acid pinacol ester (1-butenyl-Bpin), under the following circumstances:

• When Protodeboronation is Observed: As discussed in the troubleshooting section, esters are much more stable towards premature C-B bond cleavage.[3][10] This is the most common reason to switch.

• For Slow Addition or Controlled Release: Esters can provide a slow, steady concentration of the active boronic acid, which can minimize side reactions like homocoupling.[6]

• For Improved Stability and Shelf-Life: Boronic acids can be unstable over long-term storage, whereas their pinacol esters are typically robust, crystalline solids, ensuring reagent integrity.[10]

• For Chromatographic Purification: Free boronic acids can be difficult to purify via column chromatography. Boronic esters are generally less polar and behave more predictably on silica gel.[10]

Part 3: Experimental Protocol

General Procedure for Suzuki-Miyaura Coupling of 1-Butenylboronic Acid Pinacol Ester with a Sterically Hindered Aryl Bromide

This protocol is a starting point and should be optimized for specific substrates.

• Reagent Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the sterically hindered aryl bromide (1.0 equiv), 1-butenylboronic acid pinacol ester (1.5 equiv), and finely ground K₃PO₄ (3.0 equiv).

• Catalyst Addition: In a separate vial, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol %) and the ligand (e.g., SPhos, 4.4 mol %).

• Solvent Degassing: Add anhydrous, degassed toluene (to make a ~0.1 M solution with respect to the aryl bromide) to the Schlenk flask containing the substrates and base. Stir for 5 minutes.

• Reaction Initiation: Add the catalyst/ligand mixture to the Schlenk flask.

• Heating and Monitoring: Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.[8]

• Work-up: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[8]

• Purification: Purify the crude residue by column chromatography on silica gel to isolate the desired product.[8]

References

• Dalton Transactions. (n.d.). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Retrieved from [Link]

• PMC. (n.d.). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Retrieved from [Link]

• PMC. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2024). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. Retrieved from [Link]

• MDPI. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Princeton University. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Department of Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards. Retrieved from [Link]

• PMC. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Center for Biotechnology Information. Retrieved from [Link]

• YouTube. (2025). Condition Optimization for Buchwald-Hartwig Reactions. Retrieved from [Link]

• ChemTalk. (2021). Steric Hindrance. Retrieved from [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes. Retrieved from [Link]

• YouTube. (2013). Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy. Retrieved from [Link]

• YouTube. (2024). Steric Hindrance | Organic Chemistry. Retrieved from [Link]

• Poster Submission. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. Retrieved from [Link]

Sources

• 1. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 11. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 12. youtube.com [youtube.com]
• 13. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

troubleshooting low conversion rates with 1-butenylboronic acid

Topic: Troubleshooting Low Conversion Rates in Cross-Coupling Reagent Focus: 1-Butenylboronic Acid (CAS: 4419-22-9 / trans isomer predominant) Document ID: TSC-BOR-042 Status: Active Guide

Executive Summary & Core Diagnostic

The Problem: You are observing low conversion of the aryl halide electrophile, yet the 1-butenylboronic acid (1-BBA) appears to be consumed or missing from the post-reaction mixture.

The Root Cause: Alkenylboronic acids are notoriously unstable. Unlike their aryl counterparts, they suffer from two distinct degradation pathways that often outcompete the desired Suzuki-Miyaura cycle:

• Rapid Protodeboronation: Hydrolysis of the C–B bond, releasing 1-butene gas (which escapes undetected).

• Radical Polymerization: The alkene moiety is susceptible to polymerization, especially at high temperatures or in the presence of trace radical initiators.

This guide provides a self-validating troubleshooting workflow to distinguish between catalyst inactivity and reagent decomposition.

Pre-Reaction Diagnostic: Reagent Integrity

Before altering reaction conditions, validate the reagent. Boronic acids are "living" solids that change composition on the shelf.

The Boroxine Equilibrium

Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). This is reversible but affects stoichiometry.

• Observation: 1-BBA stored for months may appear as a dry, crusty solid rather than a moist powder.

• Impact: If you calculate stoichiometry based on the monomer (MW ~100 g/mol ) but possess the boroxine (anhydride), you are actually adding more boron equivalents than calculated. However, boroxines are less soluble in strictly anhydrous solvents, leading to slow initiation.

• Protocol: Run a ¹H NMR in DMSO-d₆ with D₂O shake.

  • Pure Acid: Distinct OH peaks.

  • Boroxine:[1][2] Broad/missing OH peaks; sharpens upon adding 1 drop of D₂O (hydrolysis back to acid).

Polymerization Check

• Test: Dissolve 10 mg in THF.

• Result: If the solution is cloudy or leaves a gummy residue that is insoluble in base, the reagent has polymerized. Discard immediately.

Reaction Engineering: Mitigating Protodeboronation

Protodeboronation is the primary killer of conversion in alkenyl couplings. It is base-catalyzed and pH-dependent.[3][4]

The Mechanism of Failure

Under basic conditions, 1-BBA forms a boronate anion. While this anion is required for transmetallation (the good path), it is also the species that undergoes protonolysis (the bad path).

Critical Rule: The rate of transmetallation must exceed the rate of protodeboronation.

Figure 1: The Kinetic Race. You must accelerate the Green path or suppress the Red path.

Optimization Protocol: The "Low Water" System

Standard aqueous Suzuki conditions (e.g., Toluene/Water 1:1) often drown alkenylboronic acids.

Recommended Conditions (The "Lennox-Lloyd-Jones" Approach):

• Solvent: THF or Dioxane (anhydrous).

• Base: Potassium Trimethylsilanolate (KOTMS) or CsF.

  • Why? These provide the necessary activation without a high concentration of free water/hydroxide, significantly suppressing the protodeboronation pathway [1].

• Water: Add exactly 2.0–5.0 equivalents of water relative to boron.

  • Mechanism:[5][6][7][8][9][10][11] A trace of water is necessary for the boronic acid/boroxine equilibrium, but bulk water promotes hydrolysis.

Data: Base Selection Impact

Base System	Relative Protodeboronation Rate	Conversion Potential	Recommendation
NaOH / H₂O	High (Fastest Decomposition)	Low	Avoid
K₂CO₃ / MeOH	Medium	Moderate	Risky for slow halides
K₃PO₃ / Toluene	Low	High	Good Standard
CsF / THF (low water)	Very Low	Excellent	Preferred for 1-BBA

Advanced Workflow: The "Slow Release" Strategy

If the standard acid fails despite optimization, the reagent is decomposing faster than the catalyst can use it. You must switch to a protected form.

Strategy A: MIDA Boronates

N-Methyliminodiacetic acid (MIDA) boronates are air-stable and release the active boronic acid slowly under hydrolytic conditions. This keeps the standing concentration of the unstable boronic acid low, minimizing second-order decomposition pathways while maintaining enough for the catalyst [2].

• Protocol:

  • Replace 1-BBA with 1-butenyl MIDA boronate .

  • Conditions: THF/H₂O (10:1), K₃PO₄ (3.0 equiv), 60°C.

  • Advantage: The MIDA ester acts as a "time-release capsule."

Strategy B: Stepwise Addition

If you cannot source the MIDA boronate:

• Dissolve 1-BBA in the reaction solvent in a separate syringe.

• Add the solution dropwise over 1–2 hours to the reaction mixture containing the catalyst and aryl halide.

• Result: This mimics the kinetic profile of the MIDA release, preventing the reagent from pooling and polymerizing.

Troubleshooting Flowchart

Figure 2: Diagnostic decision tree for isolating the cause of low conversion.

Frequently Asked Questions (FAQs)

Q: Can I use the pinacol ester (1-butenylBPin) instead of the acid? A: Yes, but with a caveat. Pinacol esters are more stable to storage but slower to transmetallate. Because transmetallation is often the rate-determining step, switching to the ester might actually lower conversion unless you add a base strong enough to hydrolyze it in situ (like Ba(OH)₂ or KHF₂). If you use the Pin ester, use Pd(dppf)Cl₂ in dioxane/water at 80°C.

Q: My reaction turns black immediately. Is this bad? A: Rapid blackening usually indicates "Pd black" precipitation, meaning your catalyst is decomposing before it enters the cycle. This is common with alkenylboronic acids because they can reduce Pd(II) to Pd(0) too quickly.

• Fix: Switch to a precatalyst system like Pd(dba)₂ + SPhos or a palladacycle (e.g., XPhos Pd G4 ). These are more robust against unregulated reduction.

Q: Why do I see the homocoupling product (octadiene)? A: Homocoupling requires Oxygen.

• Fix: Your degassing is insufficient. Sparging with Nitrogen is often not enough for sensitive alkenyl couplings. Use the Freeze-Pump-Thaw method (3 cycles) to ensure total O₂ removal.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[3][12] Selection of boron reagents for Suzuki-Miyaura coupling. Chemical Society Reviews, 43(1), 412–443.[3]

• Gillis, E. P., & Burke, M. D. (2007). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 129(21), 6716–6717.

• Cox, P. A., et al. (2016).[13] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157.

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Yoneda Labs [yonedalabs.com]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protodeboronation - Wikipedia [en.wikipedia.org]
• 10. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The reactivity of alkenyl boron reagents in catalytic reactions: recent advances and perspectives - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01703J [pubs.rsc.org]
• 12. Catalytic efficiency of Cu-MOFs: HKUST-1 and CuBDC for the protodeboronation of aryl boronic acids - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04172D [pubs.rsc.org]
• 13. semanticscholar.org [semanticscholar.org]

removal of boronic acid byproducts from reaction mixtures

Technical Support Center: Boronic Acid & Byproduct Removal

Status: Online Operator: Senior Application Scientist Ticket ID: B-REMOVE-001 Subject: Advanced Protocols for the Remediation of Organoboron Impurities

Mission Statement

Welcome to the Technical Support Center. You are likely here because your Suzuki-Miyaura coupling worked, but your product is now contaminated with protodeboronated byproducts, boroxines, or unreacted boronic acids that refuse to separate on silica.

Standard aqueous washes often fail because boronic acids exist in a pH-dependent equilibrium between trigonal planar (lipophilic) and tetrahedral (hydrophilic) forms. This guide abandons generic advice in favor of chemically engineered solutions that exploit the Lewis acidity of the boron atom.

Module 1: Aqueous Phase Engineering (The "Sorbitol" Wash)

User Scenario: I need a cost-effective, scalable method to remove excess aryl boronic acid without using expensive resins.

The Solution: Do not rely on simple base washes (NaOH/NaHCO₃). While they ionize the boronic acid, lipophilic aryl rings often keep the equilibrium favoring the organic phase. Instead, use a polyol complexation strategy .

The Mechanism: Boronic acids form stable, water-soluble cyclic esters with 1,2-diols or 1,3-diols having cis-geometry. Sorbitol (a cheap sugar alcohol) forms a kinetically fast and thermodynamically stable complex with boronic acids, effectively "pulling" them into the aqueous layer.

Protocol 1.1: The Sorbitol Wash

• Preparation: Prepare a 1.0 M aqueous solution of D-Sorbitol (approx. 18.2 g per 100 mL water).

• Execution: After your reaction, dilute the mixture with an organic solvent (EtOAc or DCM).

• Extraction: Add the Sorbitol solution (1:1 v/v relative to organic layer).

• Agitation: Shake vigorously for 5–10 minutes. The formation of the boronate complex is equilibrium-driven; agitation is key to mass transfer.

• Separation: Separate layers. The boronic acid is now trapped in the aqueous phase as the sorbitol complex.

• Validation: Check the organic layer by TLC. If boron spots persist, repeat.

Mechanism Diagram (Graphviz):

Caption: Sorbitol acts as a phase-transfer trap, converting lipophilic boronic acids into hydrophilic complexes.

Module 2: Solid-Supported Scavenging (The "Resin" Approach)

User Scenario: I am working on a late-stage API or a GMP intermediate. I cannot introduce new soluble reagents, and I need high-throughput purification.

The Solution: Use polymer-supported scavengers.[1] The gold standard is PS-DEAM (Polystyrene-Diethanolamine).[1]

Why it Works: PS-DEAM mimics the "Sorbitol" effect but on a solid bead. The diethanolamine moiety acts as a tridentate ligand, chelating the boron atom. Since the ligand is covalently bound to polystyrene, the impurity is removed by simple filtration.

Protocol 2.1: Scavenging Workflow

• Stoichiometry: Calculate the theoretical excess of boronic acid. Use 2–3 equivalents of PS-DEAM resin relative to the impurity.

• Solvent Compatibility: Resins swell best in THF, DCM, or DMF. Avoid MeOH if possible, as it competes for the boron center (though weakly).

• Incubation: Add resin to the crude reaction mixture. Stir gently (orbital shaker preferred to avoid pulverizing beads) for 2–4 hours at room temperature.

• Filtration: Filter through a fritted funnel or a celite pad.

• Rinse: Wash the resin cake with THF to recover any non-specifically adsorbed product.

Comparative Data: Scavenger Efficiency

Scavenger Type	Functional Group	Capacity (mmol/g)	Best For	Cost
PS-DEAM	Diethanolamine	~1.5 - 2.0	Boronic Acids, Lewis Acids (Ti, Sn)	High
MP-Carbonate	Quaternary Ammonium	~2.5 - 3.0	Acidic Boronic Acids (Ionic interaction)	Med
Silica-Diol	Propyl-diol	~1.0	General Boron Scavenging	Low

Module 3: Chromatographic Solutions

User Scenario: My product co-elutes with the boronic acid, or the boronic acid "streaks" down the entire column, contaminating all fractions.

The Troubleshooting Guide: Boronic acids streak on silica because they interact with acidic silanols (Si-OH) to form borosilicates. You must suppress this interaction.

Fix 3.1: The Pinacol Additive (For Pinacol Esters) If you are purifying a boronate ester (e.g., Bpin) that is hydrolyzing on the column:

• Add 1% Pinacol to your mobile phase. This pushes the equilibrium back toward the ester, stabilizing the compound during purification.

Fix 3.2: The "Boric Acid" Silica Treatment If you are purifying a non-boron product contaminated with boronic acid:

• Pre-wash your silica column with a solution of Boric Acid in Methanol . This saturates the active silanol sites.

• Note: This is rarely used now due to the efficiency of Module 1, but it remains a valid "old school" trick for difficult separations.

Module 4: Oxidative Destruction (The "Kill" Switch)

User Scenario: The boronic impurity is highly lipophilic and won't wash out. My product is stable to oxidation.

The Solution: Convert the boronic acid (C-B bond) into a phenol (C-O bond). Phenols are significantly more polar and acidic, allowing for easy separation via chromatography or basic extraction.

Protocol 4.1: Mild Peroxide Oxidation

• Cooling: Cool the reaction mixture (THF/Water) to 0°C.

• Base: Add 1M NaOH (2 equiv).

• Oxidant: Add 30% H₂O₂ dropwise (Caution: Exothermic).

• Time: Stir for 15–30 minutes.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to destroy excess peroxide.

• Result: The boronic acid is now a phenol. It will likely remain in the aqueous layer during a basic wash, or can be separated easily on silica.

Pathway Diagram (Graphviz):

Caption: Oxidative cleavage converts the difficult-to-remove boronic acid into a phenol and water-soluble boric acid.

References

• Sorbitol Extraction Mechanism

  • Mothana, S.; Grassot, J.-M.; Hall, D. G. "Multistep Phase-Switch Synthesis by Using Liquid-Liquid Partitioning of Boronic Acids." Angew.[2] Chem. Int. Ed.2010 , 49, 2883–2887.[2]

• Diethanolamine Precipitation

  • Hrabal, R.; Kotora, M. "Purification of Boronic Acids by Formation of Diethanolamine Adducts." J. Org. Chem.2011 , 76, 3571.[2]

• Solid-Supported Scavenging (PS-DEAM)

  • Biotage Application Note.[3] "Polymer-Bound Diethanolamine PS-DEAM."[1]

  • (Navigate to Scavenging Solutions)

• Chromatographic Purification

  • Isobe, H. et al.[4] "A Facile Chromatographic Method for Purification of Pinacol Boronic Esters." Chem. Lett.2012 , 41, 972.[4]

• Genotoxicity of Boronic Acids

  • Guidance on genotoxic impurities (ICH M7). Boronic acids are often flagged as Class 3 or 4 impurities requiring control.

Sources

• 1. selekt.biotage.com [selekt.biotage.com]
• 2. reddit.com [reddit.com]
• 3. sopachem.com [sopachem.com]
• 4. scientificupdate.com [scientificupdate.com]

Reference Data & Comparative Studies

Comparative Guide: Alternative Reagents to 1-Butenylboronic Acid for Butenylation

Executive Summary: The "Butenyl Problem"

In medicinal chemistry and process development, the introduction of a 1-butenyl group via Suzuki-Miyaura cross-coupling is a standard transformation. However, the default reagent—1-butenylboronic acid —presents significant reliability issues.

Unlike aryl boronic acids, 1-alkenylboronic acids are inherently unstable. They suffer from two primary degradation pathways:

• Radical Polymerization: At elevated temperatures required for cross-coupling, the alkene moiety can polymerize, leading to "tarry" mixtures and low mass balance.

• Protodeboronation: Under basic aqueous conditions, the C-B bond cleaves, releasing volatile 1-butene gas and reducing the effective stoichiometry of the nucleophile.

This guide evaluates three superior alternatives that solve these stability challenges: Potassium 1-Butenyltrifluoroborates (Molander Salts) , 1-Butenyl MIDA Boronates , and Tributyl(1-butenyl)stannanes .

Technical Comparison Framework

The following matrix compares the alternatives against the standard boronic acid.

Feature	1-Butenylboronic Acid	K-1-Butenyltrifluoroborate	1-Butenyl MIDA Boronate	Tributyl(1-butenyl)stannane
Stability (Air/Moisture)	Poor (Hygroscopic, Polymerizes)	Excellent (Indefinite shelf life)	Excellent (Bench stable)	Good (Stable, but toxic)
Atom Economy	High	High	Low (Large ligand mass)	Poor (SnBu3 waste)
Reaction Mechanism	Direct Transmetalation	In-situ Hydrolysis (Reservoir)	In-situ Slow Release	Direct Transmetalation
Purification	Difficult (Anhydrides/Polymers)	Easy (Precipitation/Crystallization)	Easy (Silica Stable)	Difficult (Tin removal)
Toxicity	Low	Low	Low	High (Neurotoxic)
Typical Yield	40–60% (Variable)	70–90%	80–95%	75–95%

Deep Dive: The Alternatives

Alternative A: Potassium 1-Butenyltrifluoroborate (The Process Workhorse)

Best For: Scale-up, routine synthesis, and cost-sensitive processes.

Developed by the Molander group, organotrifluoroborates are tetracoordinate boron species. They are air- and water-stable solids.[1][2]

• Mechanism: They are not active nucleophiles themselves. Under the basic conditions of the Suzuki coupling, they slowly hydrolyze to release the active boronic acid in low, steady concentrations. This "reservoir effect" prevents the accumulation of free boronic acid, thereby suppressing polymerization and protodeboronation side reactions.

• Key Advantage: They allow for precise stoichiometry. Unlike boronic acids, which often exist as mixtures of acid and trimeric boroxine anhydride, trifluoroborates are distinct monomeric salts.

Alternative B: 1-Butenyl MIDA Boronate (The Precision Tool)

Best For: Iterative couplings, complex natural product synthesis, and purification-heavy workflows.

MIDA (N-methyliminodiacetic acid) boronates are "caged" boron species. The sp3 hybridization of the boron atom shuts down transmetalation completely.

• Mechanism: The MIDA group must be hydrolyzed (usually by aqueous base like NaOH or NaHCO3) to reveal the active boronic acid. This release is generally slower and more controlled than trifluoroborates, allowing for the coupling of highly unstable intermediates.

• Key Advantage: MIDA boronates are stable to silica gel chromatography. You can carry a MIDA group through multiple synthetic steps (oxidations, reductions) and only activate it for coupling at the very end.

Alternative C: Tributyl(1-butenyl)stannane (The Stille Option)

Best For: Base-sensitive substrates, highly hindered electrophiles, and "last resort" couplings.

The Stille coupling utilizes organotin reagents.[2][3] While toxic, it operates under neutral conditions, avoiding the base required for Suzuki couplings.[4]

• Mechanism: Direct transmetalation from Tin to Palladium. It does not require hydrolysis.

• Key Advantage: Extreme functional group tolerance. If your substrate decomposes in the presence of K2CO3 or Cs2CO3 (required for Boron couplings), Stille is the only viable palladium-catalyzed option.

Decision Framework

The following logic gate assists in selecting the optimal reagent for your specific butenylation needs.

Figure 1: Decision tree for selecting the appropriate butenylation reagent based on substrate stability and process scale.

Experimental Protocols

Protocol A: Cross-Coupling with Potassium 1-Butenyltrifluoroborate

Adapted from Molander et al.

Reagents:

• Aryl Bromide (1.0 equiv)

• Potassium (E)-1-butenyltrifluoroborate (1.05 equiv)

• PdCl2(dppf)[5][6][7]·CH2Cl2 (2 mol%)

• Cs2CO3 (3.0 equiv)

• Solvent: THF:H2O (10:1)

Procedure:

• Charge a reaction vial with the aryl bromide, potassium trifluoroborate salt, Cs2CO3, and Pd catalyst.

• Evacuate and backfill with Argon (3 cycles).

• Add the THF/H2O solvent mixture (degassed).

• Heat to 80 °C for 4–12 hours.

• Workup: Dilute with water, extract with EtOAc. The trifluoroborate salts are inorganic byproducts that wash away, simplifying purification compared to tin.

Protocol B: Cross-Coupling with 1-Butenyl MIDA Boronate

Adapted from Burke et al.

Reagents:

• Aryl Bromide (1.0 equiv)

• (E)-1-Butenyl MIDA boronate (1.2 equiv)

• Pd(OAc)2 (2 mol%)

• SPhos (4 mol%)

• K3PO4 (3.0 equiv, 3M aqueous solution)

• Solvent: Dioxane[5]

Procedure:

• Combine aryl bromide, MIDA boronate, Pd(OAc)2, and SPhos in a vial.

• Add Dioxane and 3M aqueous K3PO4.

• Heat to 60 °C for 6–24 hours. Note: The mild temperature is facilitated by the slow release of the active boronic acid.

• Workup: Standard extraction. If unreacted MIDA boronate remains, it can be recovered via column chromatography (it is stable on silica).

Protocol C: Stille Coupling with Tributyl(1-butenyl)stannane

The "Neutral" Alternative

Reagents:

• Aryl Iodide/Bromide (1.0 equiv)

• Tributyl(1-butenyl)stannane (1.1 equiv)

• Pd(PPh3)4 (5 mol%)

• CuI (10 mol%) - Optional co-catalyst to accelerate rate

• Solvent: DMF or Toluene

Procedure:

• Combine halides and stannane in a dry vessel under inert atmosphere (Argon/Nitrogen).

• Add solvent and catalyst.[7]

• Heat to 90–100 °C .

• Workup (Critical): To remove tin byproducts, wash the organic layer with 10% aqueous KF (potassium fluoride) solution. This precipitates the tin as insoluble polymeric tributyltin fluoride, which can be filtered off.

Mechanistic Visualization: The Reservoir Effect

The primary reason trifluoroborates and MIDA boronates outperform the parent acid is the control of the active species concentration.

Figure 2: The "Slow Release" mechanism. By keeping the concentration of the Active Species (RB(OH)2) low, the system favors the productive Catalytic Cycle over the second-order Decomposition pathways.

References

• Molander, G. A., & Bernardi, C. R. (2002). Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates. Journal of Organic Chemistry. Link

• Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of MIDA Boronates. Journal of the American Chemical Society. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. Link

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions.[1][2][3][4][6][7][8][9][10][11][12] Link

• Denmark, S. E., & Regens, C. S. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: The Hiyama Coupling.[13] Accounts of Chemical Research. Link

Sources

• 1. Potassium Trifluoroborate Salts [sigmaaldrich.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling [organic-chemistry.org]
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• 5. Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki-Miyaura cross-coupling reactions of potassium alkenyltrifluoroborates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hiyama Coupling [organic-chemistry.org]
• 10. Vinylboronic acid or boronate synthesis [organic-chemistry.org]
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• 13. Hiyama-Denmark Coupling [organic-chemistry.org]

comparison of boronic acids and boronate esters in cross-coupling efficiency

Executive Summary

In Suzuki-Miyaura cross-coupling, the choice between Boronic Acids (R-B(OH)₂) and Boronate Esters (R-B(OR)₂) is rarely a matter of preference—it is a strategic decision dictated by substrate stability, reaction kinetics, and purification requirements.

• Boronic Acids are the high-performance "sprinters": they offer superior atom economy and faster transmetallation rates but suffer from poor stability (protodeboronation) and difficult purification.

• Boronate Esters (Pinacol, MIDA) are the "marathon runners": they provide controlled release, superior shelf-stability, and chromatographic ease, often at the cost of atom economy and reaction velocity.

This guide analyzes the mechanistic divergence between these species and provides evidence-based protocols for their application.

Mechanistic Divergence: The Activation Bottleneck

To understand the performance gap, one must look at the transmetallation step . The palladium cycle does not accept neutral organoboron species; it requires an activated, anionic boronate ate-complex.

The Hydrolysis Dependency

While boronic acids readily form the active ate-complex with mild bases (carbonate, phosphate), boronate esters (especially bulky pinacol esters) often require a pre-activation step.

• Pathway A (Direct): The ester interacts directly with the hydroxo-palladium species. This is sterically demanding and kinetically slow for pinacol esters.

• Pathway B (Hydrolytic - Dominant): The ester must first hydrolyze in situ to the boronic acid before entering the cycle. This introduces an induction period and requires water.

Diagram 1: Mechanistic Activation Pathways

This diagram illustrates the kinetic penalty associated with boronate esters due to the hydrolysis requirement.

Caption: The activation of boronate esters often proceeds via in-situ hydrolysis to the acid, creating a kinetic bottleneck compared to free boronic acids.

Critical Performance Factors

A. Stability & Protodeboronation

The "Achilles' heel" of boronic acids is protodeboronation —the cleavage of the C-B bond by protons, replacing the boron with hydrogen.[1] This is particularly fatal for 2-heterocyclic species (e.g., 2-pyridyl, 2-thiazolyl).

• Boronic Acids: High risk. The formation of the anionic ate-complex increases electron density on the ipso-carbon, accelerating protonation.

• Pinacol Esters: Moderate risk. While generally more stable, they can still degrade if hydrolysis is fast.

• MIDA Boronates: Superior stability.[2][3][4][5] The pyramidalized boron center prevents ate-complex formation until the MIDA ligand is hydrolyzed. This "Slow Release" mechanism keeps the concentration of the unstable active species low, preventing decomposition.

Expert Insight: Contrary to popular belief, pinacol esters are not immune to protodeboronation. In high pH aqueous conditions, they hydrolyze to the acid and then decompose. For 2-pyridyl systems, MIDA boronates are the only reliable commercial solution.

B. Purification & Handling[2][3][5]

• Boronic Acids: Amphoteric and polar. They streak on silica gel, making chromatography difficult. Often require recrystallization or scavenging.

• Esters (Pin/MIDA): Non-polar (Pin) or distinct polarity (MIDA). They behave like standard organic molecules, allowing easy purification via flash chromatography.

C. Atom Economy[2][6][7][8]

• Boronic Acids: High.[6][7] (e.g., Phenylboronic acid MW = 121.9).

• Pinacol Esters: Low. (e.g., Phenylboronic acid pinacol ester MW = 204.1). You are discarding ~40% of the reagent mass as pinacol waste.

Comparative Data Summary

Feature	Boronic Acids	Pinacol Esters	MIDA Boronates
Transmetallation Rate	Fast (Minutes)	Slow (Hours)	Controlled (Slow Release)
Atom Economy	Excellent	Poor (High Mass Waste)	Moderate
2-Heterocycle Stability	Very Poor (Rapid Decomp)	Moderate	Excellent
Purification	Difficult (Streaking)	Easy (Silica Stable)	Easy (Silica Stable)
Water Requirement	Flexible (Can be anhydrous)	High (Needs Hydrolysis)	High (Needs Hydrolysis)
Cost	Low	Medium	High

Experimental Protocols

Protocol A: High-Efficiency Coupling (Stable Substrates)

Best for: Simple aryl boronic acids where speed and cost are priorities.

• Reagents: 1.0 equiv Aryl Halide, 1.2 equiv Boronic Acid , 2.0 equiv K₂CO₃.

• Catalyst: 1-3 mol% Pd(dppf)Cl₂ or Pd(PPh₃)₄.

• Solvent: Dioxane/Water (4:1). The water is essential to dissolve the inorganic base and facilitate the ate complex.

• Conditions: Heat to 80°C for 2-4 hours.

• Workup: Acidify slightly to remove excess boronic acid into the aqueous layer (leveraging its amphoteric nature).

Protocol B: "Slow Release" Coupling (Unstable Substrates)

Best for: 2-Pyridyl, Vinyl, or Fluorinated substrates prone to protodeboronation. Uses MIDA boronates.[1][2][3][4][5][8][9][10][11][12]

• Reagents: 1.0 equiv Aryl Halide, 1.5 equiv MIDA Boronate , 5.0 equiv K₃PO₄ (anhydrous).

• Catalyst: 2 mol% Pd(OAc)₂, 4 mol% SPhos (Buchwald ligands are crucial here).

• Solvent: Dioxane/Water (10:1).

• Mechanism: The low water content and phosphate base slowly hydrolyze the MIDA ligand over 6-12 hours. This releases the active boronic acid at the same rate it is consumed by the catalyst, keeping the standing concentration low and preventing side reactions.

• Conditions: 60-100°C for 12-24 hours.

Decision Matrix: Selection Logic

Use this logic flow to select the correct reagent for your specific campaign.

Caption: Decision tree for selecting boron reagents based on substrate stability and process requirements.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Link

• Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[9] Journal of the American Chemical Society, 131(20), 6961–6963. Link

• Cox, P. A., et al. (2017). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways. Journal of the American Chemical Society, 139(37), 13156–13165. Link

• Thomas, A. A., & Denmark, S. E. (2016). Pre-transmetalation Intermediates in the Suzuki-Miyaura Reaction Revealed: The Role of Boronate Esters. Science, 352(6283), 329-332. Link

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. A Comprehensive Overview of Boronic Acids & Derivatives | MolecularCloud [molecularcloud.org]
• 8. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scientificupdate.com [scientificupdate.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Butenylboronic Acid: A Guide for Laboratory Professionals

For the modern researcher, scientist, and drug development professional, the synthesis and application of novel chemical entities are daily pursuits. Among these, organoboronic acids, such as 1-butenylboronic acid, are invaluable reagents. However, with great utility comes the critical responsibility of proper handling and disposal. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 1-butenylboronic acid, ensuring the protection of laboratory personnel and the environment.

The Criticality of Proper Disposal: Understanding the Risks

1-Butenylboronic acid, while a versatile synthetic building block, is classified as a hazardous chemical. Improper disposal can lead to several adverse outcomes:

• Environmental Contamination: Boron compounds can be harmful to aquatic life and may disrupt ecosystems.

• Chemical Reactions: Boronic acids are incompatible with strong oxidizing agents, strong acids, and strong bases, posing a risk of uncontrolled reactions if mixed with other waste streams.[1]

• Regulatory Non-Compliance: Failure to adhere to local, state, and federal disposal regulations can result in significant fines and penalties.

Therefore, a structured and informed approach to the disposal of 1-butenylboronic acid is not merely a suggestion but a procedural necessity.

Immediate Safety Protocols: Personal Protective Equipment (PPE)

Before initiating any disposal procedures, the following minimum personal protective equipment must be worn:

• Chemical-resistant gloves: Nitrile or neoprene gloves are recommended.

• Safety goggles: To protect against splashes.

• Laboratory coat: To prevent skin contact.

All handling and disposal activities should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Procedure for 1-Butenylboronic Acid

The guiding principle for the disposal of 1-butenylboronic acid is to treat it as a hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.[2]

Step 1: Waste Segregation and Containerization

• Designated Waste Container: Use a dedicated, clearly labeled, and chemically compatible waste container. High-density polyethylene (HDPE) containers are a suitable choice.

• Labeling: The container must be labeled with a "Hazardous Waste" tag, and the full chemical name, "1-Butenylboronic Acid," must be clearly written.

• Avoid Mixing: Do not mix 1-butenylboronic acid waste with other chemical waste streams, especially strong oxidizing agents, acids, or bases, to prevent potentially hazardous reactions.[1][2]

Step 2: Managing Contaminated Materials

• Solid Waste: Any materials contaminated with 1-butenylboronic acid, such as weigh boats, filter paper, and gloves, should be placed in a sealed bag and then into the designated solid hazardous waste container.

• Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a designated, puncture-proof sharps container for hazardous chemical waste.

• Empty Containers: The original container of 1-butenylboronic acid, even if "empty," will contain residue. It should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as liquid hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines for empty chemical containers.

Step 3: Awaiting Pickup and Disposal

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be away from general traffic and incompatible materials.

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Always follow their specific procedures and documentation requirements.

Quantitative Data Summary for Disposal

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Due to potential environmental toxicity and reactivity.
Container Material	High-Density Polyethylene (HDPE)	Offers broad chemical resistance.
Incompatible Waste Streams	Strong Oxidizing Agents, Strong Acids, Strong Bases	To prevent exothermic or gas-generating reactions.[1]
"Empty" Container Rinsate	Collect and treat as hazardous waste	Residual chemical poses the same hazards.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-butenylboronic acid.

Caption: Decision workflow for the disposal of 1-Butenylboronic Acid.

Concluding Remarks: A Culture of Safety

The proper disposal of 1-butenylboronic acid is a cornerstone of responsible laboratory practice. While this guide provides a robust framework, it is imperative to always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact formulation you are using and to adhere to your institution's established waste management protocols. By fostering a culture of safety and environmental stewardship, we can continue our vital research while safeguarding ourselves and our planet.

References

• Lab Alley. (2025, July 15). How To Safely Dispose of Boric Acid. Retrieved from [Link]

Sources

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• 2. laballey.com [laballey.com]